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Compound of Interest

Compound Name: Ac-VDVAD-CHO

Cat. No.: B069773

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical compounds like the caspase-2
inhibitor, Ac-VDVAD-CHO. While a specific Safety Data Sheet (SDS) for Ac-VDVAD-CHO is
not readily available in the public domain, its structural similarity to other peptide aldehyde
caspase inhibitors, such as Ac-DEVD-CHO, allows for the formulation of robust safety and
handling protocols. This guide provides essential, immediate safety and logistical information,
including operational and disposal plans, to foster a secure research environment.

Personal Protective Equipment (PPE)

When handling Ac-VDVAD-CHO, appropriate personal protective equipment is your first and
most critical line of defense. The following table summarizes the recommended PPE.
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Protection Type

Recommended Equipment

Specifications & Notes

Eye and Face Protection

Safety Goggles or a Face
Shield

Must be worn at all times in the
laboratory to protect against
splashes. A face shield should
be used in conjunction with
goggles when handling larger
gquantities or when there is a

significant splash risk.[1]

Hand Protection

Chemical-resistant, impervious

gloves

Disposable nitrile gloves are
generally sufficient for
incidental contact.[2] For
prolonged handling or when
working with stock solutions,
consider double-gloving or
using thicker, chemical-
resistant gloves. Always
inspect gloves for integrity
before use and wash hands

thoroughly after removal.

Body Protection

Laboratory Coat

A standard lab coat should be
worn to protect skin and
personal clothing from
potential contamination.
Ensure the lab coat is fully

buttoned.

Respiratory Protection

Not generally required under
normal handling conditions

with adequate ventilation.

If there is a risk of generating
dust or aerosols, work should
be conducted in a fume hood.
For significant aerosol
generation, a NIOSH-approved

respirator may be necessary.

Operational Plan: From Receipt to Disposal

A systematic approach to handling Ac-VDVAD-CHO ensures safety at every stage.
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. Receiving and Storage:
Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area,
protected from light.[1][3]

Recommended storage temperature is typically -20°C for long-term stability.
. Preparation of Solutions:

All handling of the solid compound and preparation of stock solutions should be performed in
a chemical fume hood to minimize inhalation exposure.

Avoid the formation of dust and aerosols.[3]

Use appropriate solvents as recommended by the supplier. For many peptide inhibitors,
DMSO is a common solvent.

. Handling during Experiments:
Always wear the recommended PPE.
Avoid direct contact with the skin, eyes, and clothing.[1]
Do not eat, drink, or smoke in the laboratory.
After handling, wash hands thoroughly with soap and water.
. Spill Management:
In the event of a spill, evacuate the immediate area.
For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or earth).
Collect the absorbed material into a suitable, sealed container for disposal.

Ventilate the area and clean the spill site thoroughly.
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» For larger spills, follow your institution's emergency procedures.
5. Disposal:

o All waste materials, including empty containers, contaminated gloves, and absorbent
materials, should be disposed of as hazardous chemical waste.

o Consult your institution's environmental health and safety (EHS) office for specific disposal
guidelines.

e Do not allow the product to enter drains or waterways.[3]

Experimental Workflow: Safe Handling of Ac-
VDVAD-CHO
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Caption: Workflow for the safe handling and disposal of Ac-VDVAD-CHO.
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By adhering to these guidelines, researchers can effectively mitigate the risks associated with
handling Ac-VDVAD-CHO, ensuring a safe and productive laboratory environment. Always
consult your institution's specific safety protocols and the most current safety data sheets for
any chemical you are working with.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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